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Compound of Interest

Compound Name:
2-Methoxy-4-methyl-5-

nitrobenzotrifluoride

Cat. No.: B591047 Get Quote

An In-depth Technical Guide to 2-Methoxy-5-nitrobenzotrifluoride

Disclaimer: Publicly available scientific data for "2-Methoxy-4-methyl-5-nitrobenzotrifluoride"

is extremely limited. The following guide focuses on the closely related and well-documented

isomer, 2-Methoxy-5-nitrobenzotrifluoride (CAS No. 654-76-2), which is likely the compound of

interest for research and development professionals.

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for 2-Methoxy-5-nitrobenzotrifluoride. The

information is curated for researchers, scientists, and professionals in drug development and

chemical synthesis.

Chemical and Physical Properties
2-Methoxy-5-nitrobenzotrifluoride is a versatile chemical intermediate utilized in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[1][2] Its properties are summarized in the tables

below.
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Property Value Source

Appearance
White to light yellow crystalline

powder
[1]

Molecular Formula C8H6F3NO3 [1][3][4][5]

Molecular Weight 221.13 g/mol [1][3][4]

Melting Point 79-81 °C [1]

Boiling Point ~267.2 °C at 760 mmHg [1]

Purity ≥99.0% [1][2]

Solubility in Water Low [6]

Solubility in Organic Solvents

Soluble in common organic

solvents like dichloromethane

and toluene

[6]

Chemical Identifiers
Identifier Value Source

CAS Number 654-76-2 [1][3][4][5]

IUPAC Name
1-Methoxy-4-nitro-2-

(trifluoromethyl)benzene
[3][4]

Synonyms

5-Nitro-2-

methoxybenzotrifluoride, 4-

Nitro-2-(trifluoromethyl)anisole

[3][4]

InChI

InChI=1S/C8H6F3NO3/c1-15-

7-3-2-5(12(13)14)4-

6(7)8(9,10,11)/h2-4H,1H3

[3][4][5]

InChIKey
KGFADEJSZXEVMC-

UHFFFAOYSA-N
[3][4][5]

SMILES
COc1ccc(--INVALID-LINK--

[O-])cc1C(F)(F)F
[3]
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Methoxy-5-

nitrobenzotrifluoride.

Infrared (IR) Spectrum: The NIST Chemistry WebBook provides IR spectral data which can

be used to identify functional groups within the molecule.[4][7][8]

Mass Spectrum (Electron Ionization): The mass spectrum of the compound is also available

from the NIST Chemistry WebBook, aiding in the determination of its molecular weight and

fragmentation pattern.[4][5]

Synthesis and Reactivity
Synthesis
While specific, detailed experimental protocols for the synthesis of 2-Methoxy-5-

nitrobenzotrifluoride are not readily available in the provided search results, a general synthesis

approach can be inferred. A common method for preparing such compounds involves the

nitration of a substituted benzotrifluoride precursor.

A plausible synthetic route is the nitration of 2-methoxybenzotrifluoride. This reaction would

typically involve a nitrating agent, such as a mixture of nitric acid and sulfuric acid.

Below is a conceptual workflow for the synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C654762&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C654762&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/inchi?ID=C654762&Type=IR-SPEC&Index=0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C654762&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C654762&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Synthesis Workflow

2-Methoxybenzotrifluoride
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Caption: A conceptual workflow for the synthesis of 2-Methoxy-5-nitrobenzotrifluoride.

Reactivity
The chemical reactivity of 2-Methoxy-5-nitrobenzotrifluoride is influenced by its functional

groups: the methoxy group, the nitro group, and the trifluoromethyl group.[1][6]

The nitro group is strongly electron-withdrawing and can be reduced to an amino group,

which is a common transformation in the synthesis of pharmaceuticals and dyes.[1]

The trifluoromethyl group is also strongly electron-withdrawing and can enhance the

lipophilicity and metabolic stability of molecules, a desirable feature in drug design.[1]

The methoxy group is an electron-donating group.[6]
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The interplay of these groups on the benzene ring dictates the regioselectivity of further

electrophilic or nucleophilic aromatic substitution reactions.

Safety and Handling
Proper handling and storage are essential to maintain the integrity and safety of 2-Methoxy-5-

nitrobenzotrifluoride.

Hazard Identification
While a specific safety data sheet (SDS) for 2-Methoxy-5-nitrobenzotrifluoride was not found,

information for related compounds like 2-Fluoro-5-nitrobenzotrifluoride and 2-Methyl-5-

nitrobenzotrifluoride suggests that similar compounds can be harmful if swallowed, in contact

with skin, or if inhaled, and can cause skin and eye irritation.[9]

Storage and Handling Recommendations
Storage: Store in a cool, dry, well-ventilated area away from heat, open flames, and oxidizing

agents.[1][6] The container should be tightly sealed to prevent exposure to moisture and air.

[6]

Handling: Use personal protective equipment (PPE) such as gloves, safety glasses, and a

lab coat.[10][11] Ensure adequate ventilation to avoid inhalation of dust or vapors.[10] Wash

hands thoroughly after handling.[9][10]

The logical relationship for safe handling practices can be visualized as follows:
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Safe Handling and Storage Logic

Storage Handling
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Caption: Key considerations for the safe handling and storage of chemical intermediates.

Applications
2-Methoxy-5-nitrobenzotrifluoride is a key intermediate in several industrial applications:

Pharmaceuticals: The trifluoromethyl group can improve the metabolic stability and

lipophilicity of drug candidates.[1]

Agrochemicals: It serves as a building block for various pesticides and herbicides.[1]

Dyes: The nitro group can be converted to an amino group, a common step in the synthesis

of azo dyes and other colorants.[1][2]

This technical guide provides a foundational understanding of 2-Methoxy-5-nitrobenzotrifluoride

for scientific and industrial applications. For detailed experimental procedures and in-depth

safety assessments, consulting primary literature and official safety data sheets is strongly

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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